Cas no 898750-70-4 (3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone)

• Product Name: 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone
• CAS No: 898750-70-4
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1945625
• PubChem ID: 24726563
• Update Time: 2025-05-21

3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-5-FLUOROPHENYL)-2',5'-DIMETHYLPROPIOPHENONE
• 3-(3-chloro-5-fluoro-phenyl)-1-(2,5-dimethylphenyl)propan-1-one
• LogP
• 3-(3-chloro-5-fluorophenyl)-1-(2,5-dimethylphenyl)propan-1-one
• MFCD03843942
• DTXSID30644956
• AKOS016022105
• 898750-70-4
• 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone

• MDL： MFCD03843942
• Inchi： 1S/C17H16ClFO/c1-11-3-4-12(2)16(7-11)17(20)6-5-13-8-14(18)10-15(19)9-13/h3-4,7-10H,5-6H2,1-2H3
• InChI Key： JICBJQYBPLAJLB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=C(C)C=CC=1C)=O)F

Computed Properties

• Exact Mass: 290.08700
• Monoisotopic Mass: 290.0873710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.91140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone

3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone (CAS No. 898750-70-4): A Comprehensive Overview

3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone (CAS No. 898750-70-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a chloro-fluorophenyl group and a dimethylpropiophenone backbone, serves as a critical intermediate in the synthesis of various high-value chemicals. Its CAS number 898750-70-4 is often searched by researchers and industry professionals seeking detailed information on its properties, applications, and commercial availability.

The molecular formula of 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone is C17H16ClFO, with a molecular weight of approximately 290.76 g/mol. The presence of both chlorine and fluorine substituents on the phenyl ring enhances its reactivity, making it a versatile building block in organic synthesis. Researchers frequently explore its potential in developing novel pharmaceutical intermediates, particularly in the design of kinase inhibitors and other bioactive molecules. The compound's dimethylpropiophenone moiety further contributes to its stability and solubility, which are crucial for laboratory and industrial applications.

In recent years, the demand for 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone has surged due to its role in cutting-edge research areas such as drug discovery and material science. Its CAS 898750-70-4 is frequently queried in academic databases and chemical marketplaces, reflecting its growing importance. The compound's ability to act as a precursor for fluorinated organic compounds has also made it a subject of interest in the development of advanced materials, including liquid crystals and polymers with tailored properties.

One of the most searched questions related to this compound is: "What are the applications of 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone in drug development?" Studies have shown that this compound is instrumental in synthesizing molecules with potential therapeutic effects, particularly in oncology and neurology. Its chloro-fluorophenyl group is often leveraged to enhance the binding affinity of drug candidates to target proteins, a key consideration in modern medicinal chemistry.

From a commercial perspective, 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone is supplied by several specialized chemical manufacturers and distributors. Its CAS number 898750-70-4 is a critical identifier for procurement and regulatory compliance. The compound is typically available in research-grade quantities, with purity levels exceeding 98%, ensuring its suitability for high-precision applications. Suppliers often highlight its high reactivity and consistent quality as key selling points, catering to the needs of pharmaceutical and material science industries.

Another trending topic in searches related to this compound is its synthetic route and scalability. Researchers and process chemists are keen to optimize the production of 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone to meet the increasing demand. Advances in catalytic methods and green chemistry have been explored to improve yield and reduce environmental impact, aligning with the global push for sustainable chemical synthesis.

In summary, 3-(3-Chloro-5-fluorophenyl)-2',5'-dimethylpropiophenone (CAS No. 898750-70-4) is a compound of significant scientific and industrial relevance. Its unique structural features, including the chloro-fluorophenyl and dimethylpropiophenone groups, make it a valuable intermediate in pharmaceutical and material science research. As the demand for specialized organic compounds continues to rise, this compound is poised to play an even more prominent role in advancing innovation across multiple disciplines.